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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534 Get Quote

An In-depth Technical Guide to the Physical Properties of Triethylamine This guide provides a

detailed overview of the core physical properties of Triethylamine (TEA), specifically its boiling

point and density. It is intended for researchers, scientists, and professionals in drug

development who utilize triethylamine in their work. Triethylamine (N(CH₂CH₃)₃), a colorless

volatile liquid with a potent fishy or ammonia-like odor, is a common organic base used

extensively in synthesis.[1] A thorough understanding of its physical characteristics is

paramount for its safe handling, application in reactions, and purification processes.

Physical Properties: Boiling Point and Density
The boiling point and density are critical parameters for the practical application of

triethylamine in a laboratory or industrial setting. These properties are influenced by

temperature and atmospheric pressure. The data compiled from various sources are presented

below.

Data Presentation
The following table summarizes the reported values for the boiling point and density of

triethylamine.
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Property Value Conditions

Boiling Point 88.6 to 89.8 °C
Standard atmospheric

pressure

89.5 °C 1 atm

88.8 °C Not specified

90 °C 1013 hPa

Density 0.7255 g/mL 25 °C

0.726 g/mL 25 °C

0.7276 g/mL 20 °C

0.729 g/mL 68 °F (20 °C)

0.73 g/cm³ 20 °C

Note: 1 g/mL is equivalent to 1 g/cm³.

Experimental Protocols
Accurate determination of physical properties requires standardized experimental procedures.

The following sections detail the common methodologies for measuring the boiling point and

density of a volatile liquid like triethylamine.

Boiling Point Determination via Simple Distillation
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[2] For a volatile compound like triethylamine, the simple distillation

method is suitable.[2][3]

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottomed

distilling flask, a condenser, a thermometer, and a receiving flask. Ensure all glassware is

clean and dry.
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Sample Preparation: Place a sample volume of at least 5 mL of triethylamine into the

distilling flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

[3]

Thermometer Placement: Position the thermometer so that the top of the mercury bulb is

level with the bottom of the side-arm leading to the condenser. This ensures the thermometer

measures the temperature of the vapor that is in thermal equilibrium with the boiling liquid.[3]

Heating: Gently heat the distilling flask. As the triethylamine boils, the vapor will rise,

surround the thermometer bulb, and pass into the condenser.

Data Recording: Record the temperature when it becomes constant. This stable

temperature, observed during the collection of the bulk of the distillate, is the boiling point.[3]

It is also crucial to record the ambient barometric pressure, as boiling point varies with

pressure.[2]

Safety Precautions: Triethylamine is extremely flammable and its vapors are irritating.[4] The

entire procedure must be conducted in a well-ventilated fume hood, away from any ignition

sources.

Density Determination Using a Pycnometer
A pycnometer, or density bottle, is a piece of specialized glassware used to determine the

density of a liquid with high precision.[5][6] The method relies on accurately measuring the

weight of a known volume of the liquid.[7]

Methodology:

Preparation: Thoroughly clean and dry the pycnometer. Determine the mass of the empty,

dry pycnometer (m₀) using an analytical balance.[5]

Reference Measurement: Fill the pycnometer with a reference liquid of a well-known density,

such as distilled water (ρ_water). Ensure the liquid fills the capillary of the stopper. Immerse

the filled pycnometer in a constant-temperature water bath until it reaches thermal

equilibrium (e.g., 20°C).[8]
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Reference Mass: Remove the pycnometer from the bath, carefully dry the exterior, and

measure its mass (m_water). The mass of the water is m_water - m₀.

Sample Measurement: Empty and dry the pycnometer. Fill it with triethylamine, allow it to

reach thermal equilibrium in the constant-temperature bath, dry the exterior, and measure its

mass (m_TEA). The mass of the triethylamine is m_TEA - m₀.

Calculation: The volume of the pycnometer at the specified temperature is calculated using

the mass and known density of the water (V = (m_water - m₀) / ρ_water). The density of

triethylamine (ρ_TEA) is then calculated by dividing the mass of the triethylamine by this

volume: ρ_TEA = (m_TEA - m₀) / V

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of triethylamine.

Experimental Workflow for Triethylamine Physical Properties
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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